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Compound of Interest

Compound Name: Carbomer 980

Cat. No.: B3030406

Application Note & Protocol: AP-001

Introduction

Carbomer 980 is a high molecular weight polymer of acrylic acid cross-linked with allyl ethers
of pentaerythritol. It is widely used in pharmaceutical and biomedical applications as a gelling
agent, thickener, and controlled-release matrix.[1] Hydrogels formulated from Carbomer 980
exhibit a high-water content, biocompatibility, and a porous three-dimensional network, making
them excellent candidates for drug delivery systems.[2][3] The swelling and drug release
properties of these hydrogels are often pH-sensitive, which can be leveraged for targeted drug
delivery.[4][5] This document provides a detailed protocol for the preparation, characterization,
and in vitro drug release testing of Carbomer 980 hydrogels.

Experimental Workflow

The following diagram outlines the major steps involved in the preparation and evaluation of
Carbomer 980 hydrogels for drug release studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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